N-(4,6-difluorobenzo[d]thiazol-2-yl)-N-(3-(dimethylamino)propyl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide hydrochloride

• IUPAC Name: N-(4,6-difluoro-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]-2-(2,5-dioxopyrrolidin-1-yl)acetamide;hydrochloride
• InChI: InChI=1S/C18H20F2N4O3S.ClH/c1-22(2)6-3-7-23(16(27)10-24-14(25)4-5-15(24)26)18-21-17-12(20)8-11(19)9-13(17)28-18;/h8-9H,3-7,10H2,1-2H3;1H
• InChI Key: SOXMKVUNIFINCL-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCN(C1=NC2=C(C=C(C=C2S1)F)F)C(=O)CN3C(=O)CCC3=O.Cl
• Molecular Formula: C18H21ClF2N4O3S
• Molecular Weight: 446.9 g/mol
• CAS No.: 1215613-88-9

Description

N-(4,6-difluorobenzo[d]thiazol-2-yl)-N-(3-(dimethylamino)propyl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide hydrochloride is a useful research compound. Its molecular formula is C18H21ClF2N4O3S and its molecular weight is 446.9. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Heterocyclic Chemistry

Studies on related compounds emphasize the significance of heterocyclic chemistry, showcasing methods to synthesize derivatives with potential biological activities. For instance, the synthesis of N-(5-aryl-1,3,4-thiadiazol-2-yl)-2-(3-oxo-1,2-benzothiazol-2(3H)-yl)acetamide derivatives through carbodiimide condensation catalysis highlights a route to produce novel compounds with potential therapeutic applications (P. Yu et al., 2014). Similarly, the generation of structurally diverse libraries from 3-dimethylamino-1-(thiophen-2-yl)propan-1-one hydrochloride demonstrates the versatility of heterocyclic compounds in drug discovery (G. Roman, 2013).

Fluorescent Probes and Sensitizers

The development of fluorescent probes for mercury ion detection using β-lactam carbenes and pyridyl isonitriles suggests potential applications in environmental monitoring and bioimaging (N. Shao et al., 2011). This methodology could be adapted to explore the fluorescent properties of related compounds, including the target acetamide hydrochloride derivative.

Antimicrobial and Antitumor Activities

Research into the antimicrobial and antitumor activities of benzothiazole and acetamide derivatives underscores the therapeutic potential of these chemical frameworks. The synthesis and microbial studies of new pyridine derivatives, including those with benzothiazole motifs, reveal their utility in developing new antimicrobial agents (N. Patel & S. N. Agravat, 2007). The investigation of novel N-(3-chloro-4-flurophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl) methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamides for anti-inflammatory activity further illustrates the potential for developing new therapeutic agents (K. Sunder & Jayapal Maleraju, 2013).